Cas no 1083396-18-2 (Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine)

• Product Name: Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine
• CAS No: 1083396-18-2
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 5707431
• PubChem ID: 55211101
• Update Time: 2025-06-14

Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methyltriazol-4-yl)methanamine
• n-Methyl-1-(1-methyl-1h-1,2,3-triazol-4-yl)methanamine
• methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine
• SCHEMBL13471584
• 1083396-18-2
• F8880-7383
• EN300-304052
• CS-0301280
• AKOS006226623
• 1H-1,2,3-Triazole-4-methanamine, N,1-dimethyl-
• Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine

• Inchi： 1S/C5H10N4/c1-6-3-5-4-9(2)8-7-5/h4,6H,3H2,1-2H3
• InChI Key： CTCSNNYGCPZWSQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNC)N=N1

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 224.2±32.0 °C(Predicted)
• pka: 7.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine

Recent Advances in the Study of Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine (CAS: 1083396-18-2)

The compound Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine (CAS: 1083396-18-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine as a versatile building block in the synthesis of novel bioactive molecules. Its triazole moiety, in particular, has been shown to enhance binding affinity to various biological targets, including enzymes and receptors. Researchers have successfully incorporated this compound into the design of inhibitors targeting key pathways in cancer and infectious diseases.

One of the most promising applications of Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine is in the development of kinase inhibitors. A 2023 study demonstrated its efficacy as a scaffold for designing selective inhibitors of protein kinases involved in tumor proliferation. The compound's ability to form stable hydrogen bonds with kinase active sites was identified as a critical factor in its inhibitory activity.

In addition to its therapeutic potential, recent research has also explored the compound's physicochemical properties. Investigations into its solubility, stability, and pharmacokinetic profile have provided valuable insights for future drug development efforts. Notably, the compound exhibits favorable metabolic stability, making it an attractive candidate for further optimization.

Despite these advances, challenges remain in the large-scale synthesis and formulation of Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine-based therapeutics. Current research is focused on developing more efficient synthetic routes and improving the compound's bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Methyl[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]amine represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research into its biological activities and optimization of its drug-like properties will be crucial for translating these findings into clinically relevant therapies. The compound's unique structural features and demonstrated bioactivity make it a valuable tool for future drug discovery campaigns.